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Compound of Interest

Compound Name: l-Menthyl lactate

Cat. No.: B1212839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
l-Menthyl lactate, an ester of l-menthol and l-lactic acid, is a widely utilized compound in the

pharmaceutical, cosmetic, and food industries.[1][2] Renowned for its characteristic cooling

sensation, which is milder and longer-lasting than that of menthol, it serves as a key excipient

and sensory agent.[2] Its favorable safety profile and low volatility make it a preferred

alternative to menthol in a variety of topical and oral formulations. This technical guide provides

an in-depth analysis of the chemical properties and structural attributes of l-menthyl lactate,

supported by detailed experimental protocols and visual diagrams to facilitate a comprehensive

understanding for research, development, and quality control applications.

Chemical and Physical Properties
The physicochemical properties of l-Menthyl lactate are summarized in the table below. These

properties are crucial for its handling, formulation, and application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1212839?utm_src=pdf-interest
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.scribd.com/document/884566915/How-to-Prepare-Menthyl-Lactate-FAQ-Guidechem
https://wap.guidechem.com/question/how-to-prepare-menthyl-lactate-id143593.html
https://wap.guidechem.com/question/how-to-prepare-menthyl-lactate-id143593.html
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₃H₂₄O₃ [2][3]

Molecular Weight 228.33 g/mol [2][3][4]

Appearance
White to off-white crystalline

solid
[1][3]

Odor
Weak, minty, reminiscent of

tobacco and chamomile
[1][3]

Melting Point 40-47 °C [5][6][7]

Boiling Point 142 °C at 5 mmHg [6][7]

Solubility

Slightly soluble in water;

Soluble in ethanol, oils, and

other organic solvents.

[2][3][6]

Optical Rotation, [α]²⁰/D -81° (c=5 in ethanol) [7]

CAS Number 59259-38-0 [1][5]

Chemical Structure and Stereochemistry
l-Menthyl lactate is formally named [(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] (S)-2-

hydroxypropanoate.[8] The molecule possesses four chiral centers, leading to the possibility of

sixteen stereoisomers.[3] The specific stereochemistry, derived from the naturally occurring l-

menthol and l-lactic acid, is critical to its distinct cooling properties.[3]

The structural formula of l-Menthyl lactate is presented below:
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Caption: Chemical structure of l-Menthyl lactate.
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The stereochemistry of the menthone and lactate moieties is crucial for the molecule's

biological activity. The specific arrangement of substituents on the cyclohexane ring and the

chiral center of the lactate group dictates the cooling sensation's intensity and duration.

Experimental Protocols
Synthesis of l-Menthyl Lactate via Fischer Esterification
The synthesis of l-menthyl lactate is typically achieved through the Fischer esterification of l-

menthol with l-lactic acid. A representative experimental protocol is detailed below.
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Caption: Experimental workflow for the synthesis of l-Menthyl lactate.
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Methodology:

Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a reflux

condenser, and a magnetic stirrer.

Charging Reactants: The flask is charged with l-menthol, l-lactic acid (typically in excess),

and an appropriate solvent for azeotropic water removal, such as toluene.

Catalysis: A catalytic amount of a strong acid, such as sulfuric acid, is added to the mixture.

Esterification: The mixture is heated to reflux. The water produced during the esterification is

removed azeotropically and collected in the Dean-Stark trap.

Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC)

to determine the consumption of l-menthol.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The organic

layer is washed sequentially with a saturated aqueous solution of sodium bicarbonate to

neutralize the acid catalyst, and then with brine.

Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent

is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation to yield pure l-menthyl
lactate.

Characterization Protocols
Apparatus: Digital melting point apparatus.

Procedure:

A small amount of finely powdered, dry l-menthyl lactate is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a rapid rate to a temperature approximately 10-15°C below the

expected melting point.

The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.

Apparatus: Vacuum distillation setup.

Procedure:

A sample of l-menthyl lactate is placed in the distillation flask.

The system is evacuated to the desired pressure (e.g., 5 mmHg).

The sample is heated gradually.

The temperature at which the liquid boils and the vapor condenses on the thermometer bulb

is recorded as the boiling point at that pressure.

Apparatus: Test tubes, vortex mixer.

Procedure:

To a test tube containing a known volume (e.g., 1 mL) of the solvent (e.g., water, ethanol), a

small, pre-weighed amount of l-menthyl lactate is added.

The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1 minute).

The mixture is visually inspected for the presence of undissolved solid.

If the solid has dissolved completely, further aliquots of l-menthyl lactate are added until

saturation is reached. The solubility is then expressed qualitatively (e.g., slightly soluble) or

quantitatively (e.g., in mg/mL).

Apparatus: Polarimeter.
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Procedure:

A solution of l-menthyl lactate of a known concentration (c) is prepared in a suitable solvent

(e.g., ethanol).

The polarimeter cell of a known path length (l) is filled with the solvent, and a blank reading

is taken.

The cell is then rinsed and filled with the l-menthyl lactate solution.

The optical rotation (α) of the solution is measured at a specific temperature (T) and

wavelength (λ, typically the sodium D-line at 589 nm).

The specific rotation [α] is calculated using the formula: [α] = α / (l * c).

Spectroscopic and Chromatographic Analysis
The structural elucidation and purity assessment of l-menthyl lactate are routinely performed

using a combination of spectroscopic and chromatographic techniques.

l-Menthyl Lactate Sample

NMR Spectroscopy
(¹H and ¹³C)

FTIR Spectroscopy

Mass Spectrometry

Gas Chromatography (GC)

Structural Confirmation

Purity Assessment
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Caption: Analytical workflow for the characterization of l-Menthyl lactate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are instrumental in

confirming the carbon-hydrogen framework of the molecule, including the stereochemical

arrangement of the substituents on the cyclohexane ring.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the key

functional groups present in l-menthyl lactate, notably the hydroxyl (-OH) and ester

carbonyl (C=O) stretches.

Mass Spectrometry (MS): MS provides information on the molecular weight of the compound

and its fragmentation pattern, which can be used for structural confirmation.

Gas Chromatography (GC): GC is a powerful technique for assessing the purity of l-menthyl
lactate and for monitoring the progress of its synthesis.

Conclusion
This technical guide has provided a detailed overview of the chemical properties and structure

of l-menthyl lactate. The tabulated data, coupled with the comprehensive experimental

protocols and illustrative diagrams, offer a valuable resource for researchers, scientists, and

drug development professionals. A thorough understanding of these fundamental

characteristics is essential for the effective and safe application of l-menthyl lactate in its

various industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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